N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide
• InChI: InChI=1S/C16H17N3O2/c1-21-12-6-4-5-11(9-12)19-16(20)15-13-7-2-3-8-14(13)17-10-18-15/h4-6,9-10H,2-3,7-8H2,1H3,(H,19,20)
• InChI Key: FTQRAYVFQAZVOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=NC=NC3=C2CCCC3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide is not fully understood. However, it is believed that this compound interacts with biological systems by binding to specific receptors and enzymes. This interaction can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as tyrosine kinase and topoisomerase. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in high purity. It is also stable under a variety of conditions, which makes it suitable for use in a variety of experiments.
However, there are also some limitations to using this compound in lab experiments. For example, it has low solubility in water, which can make it difficult to use in aqueous solutions. It is also relatively expensive compared to other compounds that are commonly used in lab experiments.

Future Directions

There are several future directions for research on N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide. One potential direction is to investigate its potential as an anticancer agent in vivo. Another potential direction is to study its potential as a neuroprotective agent in animal models of neurodegenerative diseases. Additionally, further research could be done to elucidate the mechanism of action of this compound and to identify other biological targets that it may interact with.

Synthesis Methods

The synthesis of N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide involves the reaction of 3-methoxyaniline with ethyl acetoacetate in the presence of a catalyst. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

N-(3-Methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide has been the subject of scientific research due to its potential applications in various fields. This compound has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from damage caused by oxidative stress.